Cas no 1361487-34-4 (4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine)
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine
-
- Inchi: 1S/C12H6Cl5NO/c1-4-2-5(19)3-6(18-4)7-8(13)10(15)12(17)11(16)9(7)14/h2-3H,1H3,(H,18,19)
- InChI Key: NSZMOKPZQSSDNS-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1=CC(C=C(C)N1)=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 356.886
- Monoisotopic Mass: 354.889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 29.1
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001906-250mg |
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine |
1361487-34-4 | 97% | 250mg |
$673.20 | 2022-04-03 | |
| Alichem | A024001906-500mg |
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine |
1361487-34-4 | 97% | 500mg |
$999.60 | 2022-04-03 | |
| Alichem | A024001906-1g |
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine |
1361487-34-4 | 97% | 1g |
$1,780.80 | 2022-04-03 |
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine
Research Briefing on 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine (CAS: 1361487-34-4): Recent Advances and Applications
4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine (CAS: 1361487-34-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of both hydroxy and perchlorophenyl groups in its structure makes it particularly interesting for medicinal chemistry applications, as these functional groups can be leveraged for further chemical modifications to enhance bioactivity.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing kinase inhibitors. Researchers utilized 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine as a scaffold to design novel compounds targeting specific protein kinases involved in inflammatory pathways. The study reported promising in vitro results, with several derivatives showing nanomolar inhibition constants against key inflammatory targets.
In the field of agrochemical research, a recent patent application (WO2023056789) disclosed the use of this compound as a precursor for developing new fungicidal agents. The patent highlights the compound's stability and reactivity, which allows for the creation of derivatives with enhanced antifungal properties against common crop pathogens while maintaining favorable environmental profiles.
Analytical chemistry advancements have also benefited from this compound. A 2024 publication in Analytical Chemistry described its use as a novel fluorescence probe for detecting heavy metal ions in biological samples. The perchlorophenyl moiety provides excellent electron-withdrawing properties, making the compound highly sensitive to environmental changes and suitable for sensor applications.
From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable production methods for 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) demonstrated a microwave-assisted synthesis route that reduces reaction times by 70% and improves overall yield compared to traditional methods, while minimizing hazardous waste generation.
Looking forward, the compound's versatility suggests continued importance in pharmaceutical and chemical research. Current clinical investigations are exploring its derivatives as potential treatments for neurological disorders, leveraging its ability to cross the blood-brain barrier. Additionally, computational chemistry studies are providing insights into structure-activity relationships that may guide future drug design efforts using this scaffold.
This briefing underscores the growing significance of 4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine in multiple research domains. As synthetic methodologies improve and biological understanding deepens, this compound is poised to play an increasingly important role in the development of new therapeutic agents and functional materials.
1361487-34-4 (4-Hydroxy-2-methyl-6-(perchlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)